Cas no 1639296-23-3 (5-Bromothieno[3,2-b]pyridine-2-carboxylic acid)

• Product Name: 5-Bromothieno[3,2-b]pyridine-2-carboxylic acid
• CAS No: 1639296-23-3
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• CID: 6941436
• PubChem ID: 84019005
• Update Time: 2025-05-08

5-Bromothieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DB-168945
• 5-bromothieno[3,2-b]pyridine-2-carboxylic acid
• SCHEMBL16395924
• 1639296-23-3
• 5-Bromothieno[3,2-b]pyridine-2-carboxylic acid

• Inchi： 1S/C8H4BrNO2S/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： ZCJKGGJARGAAMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=C(C(=O)O)S2)N=1

Computed Properties

• Exact Mass: 256.91461Da
• Monoisotopic Mass: 256.91461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų